Cas no 261919-41-9 (4,8-Dioxatricyclo[5.1.0.03,5]octan-2-ol)
261919-41-9 structure
Product Name:4,8-Dioxatricyclo[5.1.0.03,5]octan-2-ol
CAS No:261919-41-9
MF:C6H8O3
MW:128.125922203064
CID:247419
PubChem ID:13812551
Update Time:2025-04-19
4,8-Dioxatricyclo[5.1.0.03,5]octan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4,8-Dioxatricyclo[5.1.0.03,5]octan-2-ol
- Inositol,1,2:4,5-dianhydro-3-deoxy- (9CI)
- 4,8-Dioxatricyclo[5.1.0.0~3,5~]octan-2-ol
- DTXSID80550270
- 261919-41-9
-
- Inchi: 1S/C6H8O3/c7-4-5-2(8-5)1-3-6(4)9-3/h2-7H,1H2
- InChI Key: JMRWEEWKQSCNPT-UHFFFAOYSA-N
- SMILES: O1C2CC3C(C(C12)O)O3
Computed Properties
- Exact Mass: 128.047344113g/mol
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 45.3Ų
4,8-Dioxatricyclo[5.1.0.03,5]octan-2-ol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
261919-41-9 (4,8-Dioxatricyclo[5.1.0.03,5]octan-2-ol) Related Products
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